Cas no 20494-84-2 (2,2-Dimethylphenalene-1,3-dione)
20494-84-2 structure
Product Name:2,2-Dimethylphenalene-1,3-dione
CAS No:20494-84-2
MF:C15H12O2
MW:224.254584312439
CID:2840630
PubChem ID:11117688
Update Time:2025-04-21
2,2-Dimethylphenalene-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- BDBM50426847
- CHEMBL2323368
- DTXSID10455845
- 20494-84-2
- 2,2-Dimethylphenalene-1,3-dione
-
- Inchi： 1S/C15H12O2/c1-15(2)13(16)10-7-3-5-9-6-4-8-11(12(9)10)14(15)17/h3-8H,1-2H3
- InChI Key： AYWMGPVWKRJKOT-UHFFFAOYSA-N
- SMILES： O=C1C2=CC=CC3=CC=CC(C(C1(C)C)=O)=C23
Computed Properties
- Exact Mass: 224.083729621g/mol
- Monoisotopic Mass: 224.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 34.1Ų
2,2-Dimethylphenalene-1,3-dione Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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